5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone

• Molecular Formula: C19H18O8
• Molecular Weight: 374.3 g/mol
• InChI: InChI=1S/C19H18O8/c1-23-11-6-5-9(7-13(11)24-2)12-8-10(20)14-15(21)18(25-3)19(26-4)16(22)17(14)27-12/h5-8,21-22H,1-4H3
• InChIKey: YMZYQFDBQUZFJS-UHFFFAOYSA-N

5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone Identity & Baseline Bioactivity

5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone (CAS 683278-67-3, also designated Compound 8) is a polymethoxylated flavone isolated from the aerial parts of Euryops arabicus, a plant endemic to Saudi Arabia [1]. The compound features hydroxyl groups at positions C5 and C8 and methoxy groups at C3', C4', C6, and C7. Anticancer evaluation across multiple human cancer cell lines has yielded IC50 values of 45 μM against HepG2 hepatocellular carcinoma cells and 35 μM against MCF7 breast adenocarcinoma cells following 48-hour exposure . Its molecular formula is C19H18O8, with a molecular weight of 374.34 g/mol and a calculated LogP of approximately 2.9 [2].

Polymethoxylated flavone probe with 5,8-dihydroxy A-ring and 3',4',6,7-tetramethoxy substitution

Supports cell-model endpoint review across carcinoma and normal fibroblast/vero lines

Predicted S-phase cell cycle arrest context for antimetabolite combination research

Structurally defined comparator for vitexicarpin (3',5-diOH) and TMF (5-OH) SAR studies

• [1] Alarif WM, Abdel-Lateff A, Al-Abd AM, Basaif SA, Badria FA, Shams M, Ayyad SE. Selective cytotoxic effects on human breast carcinoma of new methoxylated flavonoids from Euryops arabicus grown in Saudi Arabia. Eur J Med Chem. 2013 Aug;66:204-10. PMID: 23800391. View Source
• [2] PubChem. 5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone. CID 72714814. View Source

5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone Generic Substitution Barriers

Within the methoxylated flavone class, even minor variations in hydroxyl and methoxy substitution patterns produce substantial differences in anticancer potency, cell line selectivity, and mechanism of action. The seven flavones isolated from Euryops arabicus (compounds 2–8) exhibit a 12.5-fold range in IC50 values (10–125 μM) across the same cancer cell lines [1]. For instance, compounds 2 and 6 demonstrate significantly higher antiproliferative activity (IC50 20 μM and 15 μM against HepG2, respectively) compared to compound 8 (IC50 45 μM) . This divergent potency within a single co-isolated series underscores that the specific arrangement of functional groups—particularly the presence of two hydroxyls at C5 and C8 combined with four methoxy groups at C3', C4', C6, and C7—confers a distinct pharmacological profile that cannot be assumed for structurally similar analogs. Consequently, procurement decisions based solely on compound class without consideration of exact substitution pattern may lead to experimental outcomes that deviate significantly from published data.

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Hydroxyl positional isomerism (5,8-diOH vs 3',5-diOH) may alter cell cycle arrest phase, shifting mechanistic interpretation and expected synergy partners.

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Absence of the 8-OH group (as in TMF) can reverse radiotherapy interaction profile; class extrapolation without this motif may be misleading.

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B-ring methoxyl pattern (3',4'-dimethoxy vs 4'-monomethoxy or 3',4',5'-trimethoxy) changes selectivity ratio and relative cytotoxicity ranking among analogs.

• [1] Alarif WM, Abdel-Lateff A, Al-Abd AM, Basaif SA, Badria FA, Shams M, Ayyad SE. Selective cytotoxic effects on human breast carcinoma of new methoxylated flavonoids from Euryops arabicus grown in Saudi Arabia. Eur J Med Chem. 2013 Aug;66:204-10. PMID: 23800391. View Source

5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone Evidence Dashboard

Antiproliferative Activity in MCF-7 Breast Cancer Cells

In a direct head-to-head comparison within the same study, 5,8-dihydroxy-3',4',6,7-tetramethoxyflavone (Compound 8) exhibited an IC50 of 45 μM against HepG2 human liver cancer cells after 48-hour exposure using MTT assay . This activity is 2.25-fold lower than that of compound 2 (IC50 = 20 μM) and 3-fold lower than that of compound 6 (IC50 = 15 μM), both of which are structurally related methoxylated flavones co-isolated from the same plant source [1].

MCF-7 Antiproliferative Activity

Head-to-head

Target (Compound 8): 35 µM
Compound 6 (most potent): 10 µM
Compound 2: 15 µM
Least active analog: ~90 µM

Reported intermediate potency within series; supports selectivity-over-potency profiling

MTT assay, 48h, MCF-7 cells; co-source comparison

Evidence Dimension	Antiproliferative activity against HepG2 cells
Target Compound Data	IC50 = 45 μM
Comparator Or Baseline	Compound 2: IC50 = 20 μM; Compound 6: IC50 = 15 μM
Quantified Difference	2.25-fold and 3-fold lower potency respectively
Conditions	MTT assay, 48 h exposure, HepG2 human hepatocellular carcinoma cells

Why This Matters

This quantitative potency differential enables researchers to select the appropriate compound for studies requiring either moderate or high antiproliferative activity, and provides a critical baseline for structure-activity relationship (SAR) investigations.

• [1] Alarif WM, Abdel-Lateff A, Al-Abd AM, Basaif SA, Badria FA, Shams M, Ayyad SE. Selective cytotoxic effects on human breast carcinoma of new methoxylated flavonoids from Euryops arabicus grown in Saudi Arabia. Eur J Med Chem. 2013 Aug;66:204-10. PMID: 23800391. View Source

Cancer Selectivity Over Normal Cells

Against MCF7 human breast adenocarcinoma cells, 5,8-dihydroxy-3',4',6,7-tetramethoxyflavone (Compound 8) demonstrated an IC50 of 35 μM after 48-hour MTT assay . This value represents 2.3-fold lower potency than compound 2 (IC50 = 15 μM) and 3.5-fold lower potency than compound 6 (IC50 = 10 μM) [1].

Cancer Selectivity Index

Direct comparison

Vero/MCF-7 SI = 2.86
WI-38/MCF-7 SI = 2.71

Reported wider selectivity window than most potent analog (Compound 6 SI ≈1.7)

Selectivity index = IC50 normal / IC50 MCF-7; MTT assay

Evidence Dimension	Antiproliferative activity against MCF7 cells
Target Compound Data	IC50 = 35 μM
Comparator Or Baseline	Compound 2: IC50 = 15 μM; Compound 6: IC50 = 10 μM
Quantified Difference	2.3-fold and 3.5-fold lower potency respectively
Conditions	MTT assay, 48 h exposure, MCF7 human breast adenocarcinoma cells

Why This Matters

The consistent pattern of lower potency relative to compounds 2 and 6 across two distinct cancer cell lines establishes a reproducible structure-activity relationship, guiding compound selection for tissue-specific anticancer screening.

• [1] Alarif WM, Abdel-Lateff A, Al-Abd AM, Basaif SA, Badria FA, Shams M, Ayyad SE. Selective cytotoxic effects on human breast carcinoma of new methoxylated flavonoids from Euryops arabicus grown in Saudi Arabia. Eur J Med Chem. 2013 Aug;66:204-10. PMID: 23800391. View Source

Cell Cycle Arrest Mechanism: S-Phase vs. G2/M

5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone (Compound 8) exhibits a selectivity index (SI) of 2.22 when comparing its IC50 against HepG2 cancer cells (45 μM) to Vero normal kidney epithelial cells (100 μM), and an SI of 2.86 when comparing MCF7 cancer cells (35 μM) to WI-38 normal lung fibroblasts (95 μM) . In contrast, the more potent analogs compound 2 and compound 6 demonstrated S-phase cell cycle arrest with significant antiproliferative effects comparable to 5-fluorouracil positive control [1], suggesting a distinct mechanism-of-action profile that may influence therapeutic window considerations.

Cell Cycle Arrest Phase

Class-level inference

S-phase arrest inferred for 5,8-diOH flavones; distinct from vitexicarpin (G2/M) and TMF (G0/G1)

Supports S-phase arrest hypothesis; requires direct experimental confirmation

No direct Compound 8 cell cycle data; based on Euryops flavone class

Evidence Dimension	Selectivity index (cancer vs. normal cells)
Target Compound Data	HepG2 vs. Vero: SI = 2.22; MCF7 vs. WI-38: SI = 2.86
Comparator Or Baseline	Compounds 2 and 6: S-phase cell cycle arrest, potency comparable to 5-FU (no SI values reported)
Quantified Difference	Compound 8 exhibits moderate selectivity; compounds 2 and 6 demonstrate higher potency with distinct cell cycle effects
Conditions	MTT assay, 48 h exposure; cell lines: HepG2, MCF7 (cancer); Vero, WI-38 (normal)

Why This Matters

The moderate selectivity profile of compound 8 may be advantageous for studies investigating dose-response relationships or for use as a reference compound with defined, non-extreme cytotoxicity, whereas compounds 2 and 6 are better suited for high-potency applications.

• [1] Alarif WM, Abdel-Lateff A, Al-Abd AM, Basaif SA, Badria FA, Shams M, Ayyad SE. Selective cytotoxic effects on human breast carcinoma of new methoxylated flavonoids from Euryops arabicus grown in Saudi Arabia. Eur J Med Chem. 2013 Aug;66:204-10. PMID: 23800391. View Source

Radiotherapy Antagonism: Comparison with TMF

5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone possesses a unique substitution pattern combining two hydroxyl groups at positions C5 and C8 with four methoxy groups at C3', C4', C6, and C7. This distinguishes it from closely related analogs such as 5-hydroxy-3',4',6,7-tetramethoxyflavone (TMF, CAS 21763-80-4), which lacks the C8 hydroxyl and has a higher calculated LogP (3.30 vs. 2.90) and only one H-bond donor (vs. two) [1][2]. The additional C8 hydroxyl in compound 8 increases polarity and hydrogen-bonding capacity, which may influence solubility, membrane permeability, and target binding interactions [3].

Radiotherapy Interaction (vs TMF)

Supporting evidence

TMF (lacking 8-OH) antagonizes ionizing radiation in glioblastoma cells; Compound 8 untested

8-OH role in radiotherapy response remains an open SAR question; comparator use recommended

TMF data from U87MG/T98G cells; requires verification with Compound 8

Evidence Dimension	Molecular descriptors and substitution pattern
Target Compound Data	C19H18O8; 5,8-dihydroxy; 3',4',6,7-tetramethoxy; LogP 2.90; 2 H-bond donors
Comparator Or Baseline	5-Hydroxy-3',4',6,7-tetramethoxyflavone (TMF): C19H18O7; 5-hydroxy only; LogP 3.30; 1 H-bond donor
Quantified Difference	LogP difference of 0.40 units; one additional H-bond donor in compound 8
Conditions	Calculated physicochemical properties (XLogP, HBD count) from authoritative databases

Why This Matters

The distinct substitution pattern directly impacts compound handling (e.g., DMSO solubility) and may explain the observed differential anticancer potency relative to TMF and other analogs, making compound 8 a valuable reference for SAR studies investigating the role of C8 hydroxylation.

• [1] PubChem. 5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone. CID 72714814. View Source
• [2] PlantaeDB. 5-Hydroxy-6,7,3',4'-Tetramethoxyflavone (5-Hydroxy-3',4',6,7-tetramethoxyflavone). View Source
• [3] Heim KE, Tagliaferro AR, Bobilya DJ. Flavonoid antioxidants: chemistry, metabolism and structure-activity relationships. J Nutr Biochem. 2002 Oct;13(10):572-584. PMID: 12550068. View Source

5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone Procurement Scenarios

Breast Cancer Selectivity-Focused Lead Optimization

5,8-Dihydroxy-3',4',6,7-tetramethoxyflavone (Compound 8) serves as a critical reference compound for SAR investigations due to its well-defined, moderate antiproliferative activity (IC50 45 μM against HepG2, 35 μM against MCF7) and its unique 5,8-dihydroxy-3',4',6,7-tetramethoxy substitution pattern . Its 2.25- to 3.5-fold lower potency relative to co-isolated analogs compound 2 and compound 6 provides a quantifiable baseline for evaluating the impact of specific functional group modifications on anticancer activity [1].

Cell Cycle Mechanism Studies: S-Phase Arrest Comparator

The compound's characterized IC50 values across HepG2 (45 μM), MCF7 (35 μM), Vero (100 μM), and WI-38 (95 μM) cell lines make it suitable as a positive control or reference standard in cytotoxicity screening assays. Its moderate potency allows researchers to calibrate assay sensitivity and compare novel compounds against a known methoxylated flavone with documented activity and selectivity profile.

Radiotherapy-PMF Interaction SAR with 5,8-Dihydroxy Motif

With two hydroxyl groups (C5 and C8) and four methoxy substituents, compound 8 offers a distinct molecular scaffold for studying the role of C8 hydroxylation in flavonoid pharmacology. Compared to analogs such as 5-hydroxy-3',4',6,7-tetramethoxyflavone (TMF) that lack the C8 hydroxyl, compound 8 exhibits lower LogP (2.90 vs. 3.30) and increased hydrogen-bond donor capacity [1], making it a valuable tool for probing structure-property relationships affecting solubility, membrane permeability, and target engagement [2].

Application

Selection Property

Validation Focus

Breast cancer cell-model selectivity studies

Selectivity index (SI) profiling across MCF-7 vs Vero/WI-38

Verify differential cytotoxicity ratios under standardized conditions

Cell cycle mechanism interrogation (S-phase context)

Predicted S-phase arrest versus G2/M or G0/G1 comparators

Confirm arrest phase via flow cytometry; assess antimetabolite synergy

Radiotherapy–PMF interaction SAR with 5,8-diOH motif

Structural comparator to TMF for 8-OH role interrogation

Determine radiotherapy combination index in glioblastoma models

Vitexicarpin scaffold optimization via A-ring positional isomerism

5,8-diOH vs 3',5-diOH substitution pattern

Compare potency and mechanism in PC-3, MCF-7, and K562 panels

• [1] Alarif WM, Abdel-Lateff A, Al-Abd AM, Basaif SA, Badria FA, Shams M, Ayyad SE. Selective cytotoxic effects on human breast carcinoma of new methoxylated flavonoids from Euryops arabicus grown in Saudi Arabia. Eur J Med Chem. 2013 Aug;66:204-10. PMID: 23800391. View Source
• [2] Heim KE, Tagliaferro AR, Bobilya DJ. Flavonoid antioxidants: chemistry, metabolism and structure-activity relationships. J Nutr Biochem. 2002 Oct;13(10):572-584. PMID: 12550068. View Source